Cas no 1058437-07-2 (2-[4-(4-methoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(thiophen-2-yl)methyl]acetamide)
2-[4-(4-methoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(thiophen-2-yl)methyl]acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-[4-(4-methoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(thiophen-2-yl)methyl]acetamide
- F5228-0402
- 1058437-07-2
- AKOS024501351
- VU0637969-1
- 2-[4-(4-methoxyphenyl)-6-oxopyrimidin-1-yl]-N-(thiophen-2-ylmethyl)acetamide
- 2-(4-(4-methoxyphenyl)-6-oxopyrimidin-1(6H)-yl)-N-(thiophen-2-ylmethyl)acetamide
-
- Inchi: 1S/C18H17N3O3S/c1-24-14-6-4-13(5-7-14)16-9-18(23)21(12-20-16)11-17(22)19-10-15-3-2-8-25-15/h2-9,12H,10-11H2,1H3,(H,19,22)
- InChI Key: YGYAFWAAZFLCCO-UHFFFAOYSA-N
- SMILES: S1C=CC=C1CNC(CN1C=NC(=CC1=O)C1C=CC(=CC=1)OC)=O
Computed Properties
- Exact Mass: 355.09906259g/mol
- Monoisotopic Mass: 355.09906259g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 6
- Complexity: 556
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 99.2Ų
2-[4-(4-methoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(thiophen-2-yl)methyl]acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5228-0402-2μmol |
2-[4-(4-methoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(thiophen-2-yl)methyl]acetamide |
1058437-07-2 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F5228-0402-5μmol |
2-[4-(4-methoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(thiophen-2-yl)methyl]acetamide |
1058437-07-2 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5228-0402-10μmol |
2-[4-(4-methoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(thiophen-2-yl)methyl]acetamide |
1058437-07-2 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5228-0402-20μmol |
2-[4-(4-methoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(thiophen-2-yl)methyl]acetamide |
1058437-07-2 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F5228-0402-1mg |
2-[4-(4-methoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(thiophen-2-yl)methyl]acetamide |
1058437-07-2 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F5228-0402-2mg |
2-[4-(4-methoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(thiophen-2-yl)methyl]acetamide |
1058437-07-2 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F5228-0402-3mg |
2-[4-(4-methoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(thiophen-2-yl)methyl]acetamide |
1058437-07-2 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5228-0402-4mg |
2-[4-(4-methoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(thiophen-2-yl)methyl]acetamide |
1058437-07-2 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F5228-0402-5mg |
2-[4-(4-methoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(thiophen-2-yl)methyl]acetamide |
1058437-07-2 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5228-0402-10mg |
2-[4-(4-methoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(thiophen-2-yl)methyl]acetamide |
1058437-07-2 | 10mg |
$79.0 | 2023-09-10 |
2-[4-(4-methoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(thiophen-2-yl)methyl]acetamide Related Literature
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
Additional information on 2-[4-(4-methoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(thiophen-2-yl)methyl]acetamide
Introduction to 2-[4-(4-methoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(thiophen-2-yl)methyl]acetamide (CAS No. 1058437-07-2)
2-[4-(4-methoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(thiophen-2-yl)methyl]acetamide, also known by its CAS number 1058437-07-2, is a promising compound in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidines and has garnered significant attention due to its potential therapeutic applications, particularly in the treatment of various diseases and conditions.
The molecular structure of 2-[4-(4-methoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(thiophen-2-yl)methyl]acetamide is characterized by a pyrimidine core substituted with a 4-methoxyphenyl group and an acetamide moiety linked to a thiophenylmethyl group. This unique combination of functional groups imparts the compound with a range of biological activities, making it a valuable candidate for further investigation.
Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that 2-[4-(4-methoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(thiophen-2-yl)methyl]acetamide exhibits potent anti-inflammatory properties. The compound was found to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators in inflammatory responses. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
In addition to its anti-inflammatory effects, 2-[4-(4-methoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(thiophen-2-yl)methyl]acetamide has also been studied for its potential anticancer properties. Preclinical studies have demonstrated that the compound can induce apoptosis in cancer cells by modulating key signaling pathways such as p53 and Bcl-2. These findings suggest that it could be developed as a novel therapeutic agent for cancer treatment.
The pharmacokinetic properties of 2-[4-(4-methoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(thiophen-2-yl)methyl]acetamide have also been investigated. Studies have shown that the compound has favorable oral bioavailability and a reasonable half-life, which are important considerations for drug development. Furthermore, it has been found to exhibit low toxicity in animal models, indicating its safety profile for further clinical evaluation.
The synthesis of 2-[4-(4-methoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N[[(thiophen)-2-yloxy]methyl]acetamide involves several well-established chemical reactions. The key steps include the formation of the pyrimidine core through a Biginelli reaction, followed by substitution reactions to introduce the 4-methoxyphenyl and thiophenylmethyl groups. The synthetic route is scalable and can be adapted for large-scale production if required.
In conclusion, 2-[4-(4-methoxyphenyl)-6-oxyo--1,6-dihydropyrimidin--1-y]-N[[(thiophen)--yloxy)metl acetamide (CAS No. 1058437--) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its anti-inflammatory and anticancer properties, coupled with favorable pharmacokinetic characteristics, make it an attractive candidate for further development. Ongoing research is expected to uncover additional therapeutic applications and optimize its use in clinical settings.
1058437-07-2 (2-[4-(4-methoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(thiophen-2-yl)methyl]acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)